Cas no 1805029-16-6 (3-Nitro-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carbonyl chloride)

• Product Name: 3-Nitro-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carbonyl chloride
• CAS No: 1805029-16-6
• MF: C₈HClF₆N₂O₄
• MW: 338.547961950302
• CID: 4812774
• Update Time: 2025-07-01

3-Nitro-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carbonyl chloride

• Inchi： 1S/C8HClF6N2O4/c9-6(18)3-2(21-8(13,14)15)1-16-5(7(10,11)12)4(3)17(19)20/h1H
• InChI Key： SQQPXOAKIMVSOK-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CN=C(C(F)(F)F)C=1[N+](=O)[O-])OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 423
• XLogP3: 3.3
• Topological Polar Surface Area: 85

Additional information on 3-Nitro-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carbonyl chloride

3-Nitro-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carbonyl Chloride: A Comprehensive Overview

The compound 3-Nitro-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carbonyl chloride, identified by the CAS number 1805029-16-6, is a highly specialized organic chemical with significant applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in synthetic chemistry. The molecule features a pyridine ring substituted with a nitro group at position 3, a trifluoromethoxy group at position 5, and a trifluoromethyl group at position 2, along with a carbonyl chloride group at position 4. These substituents confer the molecule with distinct chemical reactivity and physical properties, making it an interesting subject for both academic and industrial research.

The synthesis of 3-Nitro-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carbonyl chloride typically involves multi-step organic synthesis strategies. Recent advancements in fluorination techniques have enabled the efficient introduction of trifluoromethyl and trifluoromethoxy groups into aromatic systems. Researchers have employed electrophilic substitution reactions, followed by nitration and subsequent oxidation steps to introduce the carbonyl chloride functionality. These methods have been optimized to achieve high yields and purity, ensuring the compound's suitability for various applications.

In terms of applications, this compound has shown promise in the field of pharmaceutical chemistry. The presence of electron-withdrawing groups such as nitro and trifluoromethyl groups can modulate the electronic properties of the pyridine ring, making it an attractive scaffold for drug design. Recent studies have explored its potential as a precursor for bioactive molecules targeting specific enzymes or receptors. Additionally, its reactivity as a carbonyl chloride makes it a valuable reagent in peptide synthesis and other coupling reactions.

The physical properties of 3-Nitro-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carbonyl chloride have been extensively characterized using modern analytical techniques. High-resolution mass spectrometry has confirmed its molecular formula as C₉H₃F₆N₂O₃, with a molecular weight of approximately 317 g/mol. Its melting point and solubility in various solvents have been determined to facilitate its handling and storage under controlled conditions.

In recent years, there has been growing interest in understanding the environmental fate and toxicity of such compounds. Studies have been conducted to assess their biodegradation potential and impact on aquatic ecosystems. Preliminary findings suggest that while the compound is stable under standard conditions, it undergoes slow hydrolysis in aqueous environments, leading to the formation of less toxic byproducts.

The development of efficient catalytic systems for synthesizing such complex molecules has also been a focal point of research. Transition metal catalysts, particularly palladium-based catalysts, have been employed to facilitate key steps in the synthesis process. These advancements not only enhance the scalability of production but also contribute to sustainability by minimizing waste generation.

In conclusion, 3-Nitro-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carbonyl chloride (CAS No: 1805029-16-6) represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and characterization techniques, positions it as a valuable tool in both academic research and industrial processes. Continued exploration into its properties and applications is expected to yield further insights into its potential utility in emerging fields such as materials science and biotechnology.